Cas no 1249-81-6 (Thiocholesterol)

• Product Name: Thiocholesterol
• CAS No: 1249-81-6
• Molecular Formula: C₂₇H₄₆S
• Molecular Weight: 402.71914
• CID: 196653
• PubChem ID: 24848256

Thiocholesterol Properties

Names and Identifiers

• Cholest-5-ene-3b-thiol
• Cholest-5-ene-3.β.-thiol
• Cholest-5-ene-3-thiol,(3b)-
• Thiocholesterol
• 3-thiocholesterol
• 5-CHOLESTEN-3ALPHA-THIOL
• cholest-5-ene-3beta-thiol
• Cholesteryl mercaptan
• THIOCHOLESTEROL SEALED AMPULE
• NSC 137837
• DTXSID80883671
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3-thiol
• Cholest-5-ene-3-thiol, (3.beta.)-
• AI3-24121
• J-005186
• CS-0526314
• EINECS 215-003-4
• NS00044873
• Cholest-5-ene-3-thiol, (3beta)-
• MFCD00003647
• HY-W414069
• SCHEMBL26595
• 5-Cholestene-3beta-thiol
• 1249-81-6
• Cholest-5-ene-3.beta.-thiol
• Cholest-5-ene-3-thiol #
• DTXCID201023178
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-7-THIOL
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-thiol
• DB-246395

• MDL： MFCD00003647
• InChIKey： QGVQZRDQPDLHHV-DPAQBDIFSA-N
• Inchi： InChI=1S/C27H46S/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)S

Computed Properties

• Exact Mass: 402.33228
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 402.332022
• Heavy Atom Count: 28
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 8.32620
• PSA: 0
• Refractive Index: 1.53
• Boiling Point: 482.4±24.0 °C at 760 mmHg
• Melting Point: 97-99 °C (lit.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 224.0±20.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D −23°, c = 1 in chloroform
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids